6-Nitrobenzo[d]thiazole-2-carboxylic acid

• IUPAC Name: 6-nitro-1,3-benzothiazole-2-carboxylic acid
• InChI: InChI=1S/C8H4N2O4S/c11-8(12)7-9-5-2-1-4(10(13)14)3-6(5)15-7/h1-3H,(H,11,12)
• InChI Key: UFXVPVVGWNZWOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])SC(=N2)C(=O)O
• Molecular Formula: C8H4N2O4S
• Molecular Weight: 224.20 g/mol
• CAS No.: 131123-99-4

Description

6-Nitrobenzo[d]thiazole-2-carboxylic acid is a chemical compound used in pharmaceutical testing. It’s a derivative of 2-Amino-6-nitrobenzothiazole, which is a heterocyclic building block.

Synthesis Analysis

The synthesis of 2-Amino-6-nitrobenzothiazole has been used as a model analyte for voltammetric determination of electrochemically reducible organic substances. It has also been used in the synthesis of 2-methyl-4-nitro-2H-pyrazole-3-carboxylic acid. An efficient method for the preparation of benzo[d]thiazoles that can be conveniently substituted at four different positions has been described.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various chemistry software. The empirical formula is C7H5N3O2S and the molecular weight is 195.20.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and can involve multiple steps. For example, the synthesis of biologically active derivatives of 2-aminobenzothiazole involves a multistep process.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a melting point of 247-249 °C (lit.). It has an empirical formula of C7H5N3O2S and a molecular weight of 195.20.

Safety and Hazards

The safety and hazards associated with 6-Nitrobenzo[d]thiazole-2-carboxylic acid include acute toxicity (oral, dermal, inhalation), skin irritation, eye irritation, and specific target organ toxicity following single exposure. It’s important to handle this compound with appropriate safety measures.

Future Directions

The future directions for the use of 6-Nitrobenzo[d]thiazole-2-carboxylic acid and its derivatives could involve further exploration of their biological activities. The synthesis of BTA derivatives was carried out in the context of the concept of green synthesis, which is a promising trend in the synthesis of its bioactive derivatives. These compounds could potentially be used in the development of new drugs and biologically active agents.